Cas no 1159700-18-1 ((2E)-N-(2-methoxyethyl)-3-phenyl-2-propen-1-amine hydrochloride)

• Product Name: (2E)-N-(2-methoxyethyl)-3-phenyl-2-propen-1-amine hydrochloride
• CAS No: 1159700-18-1
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 4574126
• Update Time: 2025-05-25

(2E)-N-(2-methoxyethyl)-3-phenyl-2-propen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-methoxyethyl)-3-phenyl-2-propen-1-amine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-14-11-10-13-9-5-8-12-6-3-2-4-7-12;/h2-8,13H,9-11H2,1H3;1H/b8-5+;
• InChI Key： XEXGLYRHSUGQFK-HAAWTFQLSA-N
• SMILES： C(NCCOC)/C=C/C1=CC=CC=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (2E)-N-(2-methoxyethyl)-3-phenyl-2-propen-1-amine hydrochloride

Introduction to CAS No. 1159700-18-1: (2E)-N-(2-Methoxyethyl)-3-Phenyl-2-Propen-1-Amine Hydrochloride

The compound with CAS No. 1159700-18-1, known as (2E)-N-(2-methoxyethyl)-3-phenyl-2-propen-amine hydrochloride, is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the class of alpha,beta unsaturated amines, which are widely studied in organic chemistry due to their unique reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of (2E)-N-(methoxyethyl)-3-phenyl-propen-amine hydrochloride in the field of drug discovery and development. Its structure, featuring a conjugated enamine system, makes it an attractive candidate for exploring biological activities such as anti-inflammatory, anti-cancer, and neuroprotective effects.

In terms of synthesis, this compound can be prepared through a variety of methods, including the condensation reaction between an aldehyde or ketone and an amine in the presence of an acid catalyst. The presence of the methoxy group in the side chain introduces additional functionality, enhancing its solubility and stability under various conditions.

The structural features of CAS No. 1597-7-0-4-6-4-X, particularly the conjugated double bond and aromatic ring, contribute significantly to its electronic properties. These properties make it suitable for applications in materials science, such as in the development of new polymers or as a precursor for advanced materials.

In addition to its chemical significance, this compound has also been explored for its potential in catalysis. The enamine functionality can act as a Lewis base, facilitating various catalytic processes in organic synthesis.

The study of (2E)-N-(methoxyethyl) -3-phenyl-propen-amine hydrochloride has also shed light on its interactions with biological systems. Research indicates that it may exhibit selective binding to certain proteins or enzymes, making it a promising lead compound for drug design.

In conclusion, CAS No. 1597-< strong >7 strong > - < strong > 4 strong > - < strong > X strong > represents a versatile and intriguing molecule with vast potential across multiple disciplines. As research continues to uncover its properties and applications, this compound is poised to play a significant role in advancing both chemical science and therapeutic development.